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Compound of Interest

Compound Name: 4-Chloro-2-methoxybenzoic acid

CAS No.: 57479-70-6

Cat. No.: B1347048

Get Quote

Technical Whitepaper: Thermophysical Characterization of 4-Chloro-2-methoxybenzoic Acid

Executive Summary
In the synthesis of high-affinity ligands and agrochemical actives, 4-Chloro-2-methoxybenzoic
acid (CAS 57479-70-6) serves as a pivotal aromatic scaffold. Its purity is a rate-limiting factor

in downstream yields, particularly in metal-catalyzed cross-coupling reactions where

halogenated impurities can poison catalysts.

This guide establishes the definitive melting point range (146–148 °C) as the primary

thermodynamic release criterion. It distinguishes this compound from its commonly confused

isomer, 2-chloro-4-methoxybenzoic acid, and details a self-validating Differential Scanning

Calorimetry (DSC) protocol for precise characterization.

Chemical Identity & Physicochemical Profile
Before thermal analysis, positive identification is mandatory to prevent isomer confusion—a

frequent source of experimental error in this specific class of benzoic acid derivatives.
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Parameter Specification Notes

IUPAC Name
4-Chloro-2-methoxybenzoic

acid

Synonyms: 4-Chloro-o-anisic

acid

CAS Number 57479-70-6

Critical Check:[1][2] Do not

confuse with CAS 21971-21-1

(2-Cl-4-OMe isomer).[1]

Molecular Formula C₈H₇ClO₃ MW: 186.59 g/mol

Appearance
White to off-white crystalline

powder

Yellowing indicates oxidation

or phenolic impurities.

pKa ~3.8 - 4.2 (Predicted)

Acidic strength is modulated by

the ortho-methoxy electron

donation.

Isomer Warning:

Target: 4-Chloro-2-methoxybenzoic acid (MP: 146–148 °C)

Isomer: 2-Chloro-4-methoxybenzoic acid (MP: ~208–212 °C)

Diagnostic: If your sample melts >200 °C, you have the wrong regioisomer.

The Melting Point: Data & Analysis
The melting point is not merely a physical constant; it is a thermodynamic fingerprint of crystal

lattice stability. For 4-chloro-2-methoxybenzoic acid, the transition is sharp due to the

crystalline packing stabilized by the ortho-methoxy group.

Validated Range
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Source Range (°C) Methodology Confidence Level

Experimental

Standard
146.0 – 148.0 °C DSC (Onset) High (Gold Standard)

Literature (Sigma-

Aldrich)
146 – 148 °C Capillary High

Literature (Chem-

Impex)
138 – 146 °C Capillary

Medium (Broad range

implies lower purity)

Thermodynamic Significance
A melting range >2 °C (e.g., 138–146 °C) indicates the presence of eutectics formed by

impurities such as 4-chlorobenzoic acid or 2-methoxybenzoic acid. These impurities disrupt the

crystal lattice, lowering the chemical potential of the solid phase and depressing the melting

point (freezing point depression).

Analytical Methodologies
To achieve reproducible results, we move beyond simple capillary tubes to thermodynamic

analysis.

Protocol A: Differential Scanning Calorimetry (DSC)
Recommended for Drug Development & QC.

Rationale: DSC separates the onset temperature (thermodynamic melting point) from the peak

temperature (completion of melt), providing a quantitative purity calculation via the Van 't Hoff

equation.

Workflow Diagram:
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Figure 1: DSC Workflow for precise melting point determination. The dual-ramp strategy

ensures volatile solvents are identified before the critical melting phase.

Step-by-Step Protocol:

Sample Prep: Grind 3–5 mg of dry sample into a fine powder to ensure uniform thermal

contact.

Encapsulation: Hermetically seal in an Aluminum pan with a pinhole (allows trapped moisture

to escape without subliming the sample).

Ramp 1: Heat at 10 °C/min to 130 °C. Stop if endotherms appear (solvates).

Ramp 2: Slow heating at 1 °C/min from 130 °C to 160 °C.

Analysis: Record the Extrapolated Onset Temperature. This should align with 146 °C.

Protocol B: Capillary Method (Routine)
Apparatus: Oil bath or automated melting point apparatus (e.g., Buchi/Mettler).

Packing: Pack capillary to 3mm height; tap to remove air pockets.

Ramp: Fast ramp to 135 °C, then 1 °C/min.

Endpoint: Record "Clear Point" (meniscus formation).

Impurity Profiling & Purification
If the melting point is depressed (<145 °C), purification is required. The primary impurities stem

from the synthesis route (often chlorination of o-anisic acid or oxidation of 4-chloro-2-

methoxytoluene).

Purification Logic
Recrystallization Solvent: Ethanol/Water (70:30 v/v).[3]

Why: The hydrophobic chloro-phenyl ring requires organic solvation (Ethanol), while the

carboxylic acid hydrogen bonding is disrupted by Water at high temps, forcing crystallization
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upon cooling.

Purification Workflow:

Crude Material
(MP < 145°C)
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Figure 2: Recrystallization logic flow. The "turbidity point" method ensures maximum recovery.

Applications in Drug Design
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Understanding the physical properties of this scaffold is crucial for its role in medicinal

chemistry:

TMEM206 Inhibitors: The 4-chloro-2-methoxybenzoic acid moiety acts as a hydrophobic

anchor in "CBA" type inhibitors, targeting acid-sensitive ion channels.

Bipyrrol Synthesis: Used as an acylating agent. The ortho-methoxy group provides steric

bulk that directs regioselectivity in subsequent electrophilic aromatic substitutions.

Metal Ligands: The carboxylic acid and ortho-methoxy oxygen form stable 6-membered

chelate rings with transition metals (Cu, Zn), often used in catalytic cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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